Methyl 5-amino-6-methylheptanoate;hydrochloride
Overview
Description
Methyl 5-amino-6-methylheptanoate hydrochloride is a chemical compound with the CAS Number: 2470438-00-5 . It appears as a powder and is stored at a temperature of 4 degrees Celsius .
Molecular Structure Analysis
The Inchi Code for this compound is 1S/C9H19NO2.ClH/c1-7(2)8(10)5-4-6-9(11)12-3;/h7-8H,4-6,10H2,1-3H3;1H . This indicates that the compound has a molecular weight of 209.72 .Physical And Chemical Properties Analysis
This compound is a powder in its physical form . It has a molecular weight of 209.72 .Scientific Research Applications
Synthesis and Chemical Applications
Methyl 5-amino-6-methylheptanoate hydrochloride is a versatile compound used in the synthesis of complex molecules. For instance, it has been employed in the facile monoesterification of α, ω-dicarboxylic acids, highlighting its utility in creating key intermediates for prostaglandin synthesis. This process is significant for large-scale synthesis due to its efficiency and cost-effectiveness compared to traditional methods J. H. Babler, Raymond K. Moy, 1979.
Pharmacological Research
In the pharmacological domain, derivatives of Methyl 5-amino-6-methylheptanoate hydrochloride have been explored for their potential in treating various conditions. For example, lorcaserin, a compound synthesized from similar structures, acts as a selective serotonin 2C receptor agonist, indicating its promise for obesity treatment due to its ability to reduce food intake and body weight in animal models W. Thomsen et al., 2008.
Material Science and Corrosion Inhibition
In material science, certain pyranopyrazole derivatives synthesized from related compounds have demonstrated excellent corrosion inhibition properties for mild steel in acidic solutions. These studies underscore the potential of Methyl 5-amino-6-methylheptanoate hydrochloride derivatives in protecting metals from corrosion, which is critical for extending the lifespan of metal structures and components M. Yadav et al., 2016.
Biological Monitoring
Furthermore, in the field of occupational health and environmental safety, derivatives of Methyl 5-amino-6-methylheptanoate hydrochloride have been studied for their role in biological monitoring. For example, research on isocyanates and related amines, including compounds similar to Methyl 5-amino-6-methylheptanoate hydrochloride, has highlighted the importance of monitoring exposure to hazardous materials in the workplace, thus ensuring the safety and health of workers T. Brorson et al., 1990.
Safety and Hazards
properties
IUPAC Name |
methyl 5-amino-6-methylheptanoate;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H19NO2.ClH/c1-7(2)8(10)5-4-6-9(11)12-3;/h7-8H,4-6,10H2,1-3H3;1H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HSQQZCWPQDQYLU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C(CCCC(=O)OC)N.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H20ClNO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
209.71 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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